Cas no 916212-00-5 (5-methoxycarbonylpyrazolo[1,5-a]pyrimidine-7-carboxylate)
5-Methoxycarbonylpyrazolo[1,5-a]pyrimidine-7-carboxylate is a versatile heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core with ester functional groups at the 5- and 7-positions. This structure imparts reactivity suitable for further derivatization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the methoxycarbonyl and carboxylate moieties enhances its utility in nucleophilic substitution and condensation reactions, facilitating the construction of complex molecular frameworks. Its well-defined crystalline properties ensure consistent purity and stability, which are critical for reproducible synthetic applications. The compound’s balanced solubility in organic solvents further supports its use in diverse reaction conditions.
916212-00-5 structure
Product Name:5-methoxycarbonylpyrazolo[1,5-a]pyrimidine-7-carboxylate
CAS No:916212-00-5
MF:C9H7N3O4
MW:221.169581651688
MDL:MFCD20925832
CID:3032001
PubChem ID:154704656
Update Time:2025-05-27
5-methoxycarbonylpyrazolo[1,5-a]pyrimidine-7-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 5-(methoxycarbonyl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid
- 5-Methoxycarbonylpyrazolo[1,5-a]pyrimidine-7-carboxylate
- 916212-00-5
- 5-methoxycarbonylpyrazolo[1,5-a]pyrimidine-7-carboxylate
-
- MDL: MFCD20925832
- Inchi: 1S/C9H7N3O4/c1-16-9(15)5-4-6(8(13)14)12-7(11-5)2-3-10-12/h2-4H,1H3,(H,13,14)
- InChI Key: MOIIRWONWNLXQH-UHFFFAOYSA-N
- SMILES: C12=CC=NN1C(C(O)=O)=CC(C(OC)=O)=N2
Computed Properties
- Exact Mass: 220.03583068g/mol
- Monoisotopic Mass: 220.03583068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 96.6Ų
5-methoxycarbonylpyrazolo[1,5-a]pyrimidine-7-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM595545-250mg |
5-(methoxycarbonyl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid |
916212-00-5 | 95%+ | 250mg |
$526 | 2024-07-20 | |
| Chemenu | CM595545-500mg |
5-(methoxycarbonyl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid |
916212-00-5 | 95%+ | 500mg |
$641 | 2023-03-21 | |
| Chemenu | CM595545-1g |
5-(methoxycarbonyl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid |
916212-00-5 | 95%+ | 1g |
$960 | 2023-03-21 | |
| Chemenu | CM595545-5g |
5-(methoxycarbonyl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid |
916212-00-5 | 95%+ | 5g |
$2880 | 2023-03-21 | |
| Chemenu | CM595545-10g |
5-(methoxycarbonyl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid |
916212-00-5 | 95%+ | 10g |
$4800 | 2023-03-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU4127-100MG |
5-methoxycarbonylpyrazolo[1,5-a]pyrimidine-7-carboxylate |
916212-00-5 | 93% | 100MG |
¥ 1,320.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU4127-250MG |
5-methoxycarbonylpyrazolo[1,5-a]pyrimidine-7-carboxylate |
916212-00-5 | 93% | 250MG |
¥ 2,112.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU4127-500MG |
5-methoxycarbonylpyrazolo[1,5-a]pyrimidine-7-carboxylate |
916212-00-5 | 93% | 500MG |
¥ 3,524.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU4127-1G |
5-methoxycarbonylpyrazolo[1,5-a]pyrimidine-7-carboxylate |
916212-00-5 | 93% | 1g |
¥ 5,280.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU4127-5G |
5-methoxycarbonylpyrazolo[1,5-a]pyrimidine-7-carboxylate |
916212-00-5 | 93% | 5g |
¥ 15,840.00 | 2023-04-13 |
5-methoxycarbonylpyrazolo[1,5-a]pyrimidine-7-carboxylate Related Literature
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
916212-00-5 (5-methoxycarbonylpyrazolo[1,5-a]pyrimidine-7-carboxylate) Related Products
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